Cas no 2917-26-2 (1-Hexadecanethiol)
1-Hexadecanethiol (CAS 2917-26-2) is a long-chain alkanethiol with the molecular formula C₁₆H₃₄S. This compound is widely utilized in surface chemistry and nanotechnology due to its ability to form self-assembled monolayers (SAMs) on gold, silver, and other metal surfaces. Its hydrophobic alkyl chain provides stability and corrosion resistance, making it valuable for applications in molecular electronics, biosensors, and anti-fouling coatings. The thiol (-SH) group facilitates strong chemisorption onto metal substrates, ensuring durable surface modification. 1-Hexadecanethiol is also employed in nanoparticle functionalization, where it acts as a stabilizing ligand. Its high purity and consistent performance make it a preferred choice for research and industrial applications requiring precise surface engineering.
1-Hexadecanethiol structure
Product Name:1-Hexadecanethiol
CAS No:2917-26-2
MF:C16H34S
MW:258.506164073944
MDL:MFCD00011677
CID:43576
PubChem ID:24874118
Update Time:2025-06-25
1-Hexadecanethiol Chemical and Physical Properties
Names and Identifiers
-
- n-Hexadecyl mercaptan
- Hexadecanethiolpract
- n-Hexadecanethiol
- Hexadecyl Thiol
- 1-Hexadecanethiol
- 1-Cetanethiol
- Hexadecane-1-thiol
- Hexadecanethiol
- 1-mercaptohexadecane
- Cetanethiol
- Cetyl Mercaptan
- Hexadecan-1-thiol
- Hexadecyl Mercaptan
- HEXADECYMERCAPTAN
- MERCAPTAN C16
- mercaptohexadecane
- n-Hexadecyl Mercaptan, tech.
- n-hexadecyl mercaptane
- BP-20993
- FT-0607882
- 2917-26-2
- NSC57866
- 218956-22-0
- DTXSID6062709
- NSC-229568
- NSC229568
- 1-Hexadecane-d33-thiol
- NSC 57866
- LS-14547
- Cetylmercaptan
- MFCD00011677
- 22208-70-4
- UNII-QR98QIO1QL
- J-017416
- hexadecylthiol
- AKOS015897657
- NS00021994
- H0068
- QR98QIO1QL
- ?Hexadecanethiol
- NSC-57866
- NSC-229611
- 1-Hexadecanethiol, 99%
- EINECS 220-846-6
- 1-Hexadecanethiol, >=95.0% (GC)
- A819794
- SCHEMBL51190
- n-hexadecylthiol
- Q424840
- Hexadecanethiol,98%
- DTXCID0037946
- Hexadecanethiol1
- DB-068078
- nHexadecanethiol
- NSC 229611
- Hexadecanethiol-1
- G68010
- FH36426
-
- MDL： MFCD00011677
- Inchi： 1S/C16H34S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3
- InChI Key： ORTRWBYBJVGVQC-UHFFFAOYSA-N
- SMILES： SCCCCCCCCCCCCCCCC
- BRN： 1748495
Computed Properties
- Exact Mass: 258.23800
- Monoisotopic Mass: 258.238122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 1
Experimental Properties
- Color/Form: Not available
- Density: 0.84 g/mL at 25 °C(lit.)
- Melting Point: 18-20 °C (lit.)
- Boiling Point: 184-191 °C/7 mmHg(lit.)
- Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
- Refractive Index: n20/D 1.462(lit.)
n20/D 1.464 - Water Partition Coefficient: Insoluble
- PSA: 38.80000
- LogP: 6.39750
- Sensitiveness: Air Sensitive
- Solubility: Insoluble in water
1-Hexadecanethiol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H319,H413
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S26
- FLUKA BRAND F CODES：13
-
Hazardous Material Identification：
- Storage Condition：2-8°C
- TSCA：Yes
- Packing Group：I; II; III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：I; II; III
- Risk Phrases：R36
1-Hexadecanethiol Customs Data
- HS CODE：29309070
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Hexadecanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0068-500ML |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 500ml |
¥1300.00 | 2024-04-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15099-25ml |
1-Hexadecanethiol, 97% (dry wt.), may cont. up to 4% water |
2917-26-2 | may cont. up to 4% | 25ml |
￥474.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15099-100ml |
1-Hexadecanethiol, 97% (dry wt.), may cont. up to 4% water |
2917-26-2 | may cont. up to 4% | 100ml |
￥1449.00 | 2023-02-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L15099-500ml |
1-Hexadecanethiol, 97% (dry wt.), may cont. up to 4% water |
2917-26-2 | may cont. up to 4% | 500ml |
￥2508.00 | 2023-02-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H140650-100ml |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 100ml |
¥283.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H140650-1ml |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 1ml |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H140650-25ml |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 25ml |
¥111.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H140650-500ml |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 500ml |
¥480.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H140650-5ml |
1-Hexadecanethiol |
2917-26-2 | >97.0%(GC) | 5ml |
¥30.90 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024915-100ml |
1-Hexadecanethiol |
2917-26-2 | 97% | 100ml |
￥341 | 2024-05-24 |
1-Hexadecanethiol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2917-26-2)Hexadecanethiol
Order Number:LE8561
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2917-26-2)Hexadecanethiol
Order Number:sfd4100
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:2917-26-2)
Order Number:SFD1588
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
1-Hexadecanethiol Related Literature
-
Feiyu Zheng,Yingyue Zhang,Liuchang Dong,Dengwu Zhao,Rui Feng,Peng Tao,Wen Shang,Benwei Fu,Chengyi Song,Tao Deng Nanoscale 2021 13 20521
-
Alessandro Serleti,Urszula Salaj-Kosla,Edmond Magner Chem. Commun. 2013 49 8395
-
Alessandro Serleti,Urszula Salaj-Kosla,Edmond Magner Chem. Commun. 2013 49 8395
-
Xiwen Li,Hua Li,Yongye Zhao,Xiaoying Tang,Sufang Ma,Bing Gong,Minfeng Li Polym. Chem. 2015 6 6452
-
Dimitri E. Khoshtariya,Tina D. Dolidze,Tatyana Tretyakova,David H. Waldeck,Rudi van Eldik Phys. Chem. Chem. Phys. 2013 15 16515
2917-26-2 (1-Hexadecanethiol) Related Products
- 226999-68-4(1-Octane-d17-thiol)
- 16812-18-3(Butylthio)
- 2885-00-9(Octadecanethiol)
- 20733-16-8(1-Butanethiol, ion(1-)(8CI,9CI))
- 19484-26-5(1-Tridecanethiol)
- 13373-97-2(1-Eicosanethiol)
- 143-10-2(1-decanethiol)
- 22208-70-4(1-Hexadecanethiol,tin(4+) salt (4:1))
- 25276-70-4(1-Pentadecanethiol)
- 16331-24-1(1-Tetracosanethiol)
